[5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [5-amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C14H15FN4O/c15-10-3-5-11(6-4-10)19-13(16)9-12(17-19)14(20)18-7-1-2-8-18/h3-6,9H,1-2,7-8,16H2
• InChI Key: IACPYRIOXLYZNV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=NN(C(=C2)N)C3=CC=C(C=C3)F
• Molecular Formula: C14H15FN4O
• Molecular Weight: 274.29 g/mol

Description

[5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone is a chemical compound that belongs to the class of pyrazolopyrrolidinylmethanone derivatives. It has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of [5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone is not fully understood. However, it has been suggested that it may exert its biological effects by modulating the activity of various enzymes and signaling pathways involved in inflammation, cell proliferation, and viral replication.
Biochemical and physiological effects:
Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One advantage of [5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. However, its biological activity may vary depending on the cell type and experimental conditions used, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for research on [5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone. One direction is to further investigate its mechanism of action and identify the specific molecular targets involved in its biological effects. Another direction is to optimize its chemical structure to improve its potency and selectivity for specific biological targets. Additionally, it may be useful to explore its potential applications in other fields, such as materials science and catalysis.

Synthesis Methods

The synthesis of [5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone involves the reaction of 4-fluoroaniline with ethyl acetoacetate to form 4-fluoro-1-(ethoxycarbonyl)phenylamine. This intermediate is then reacted with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one in the presence of potassium carbonate to form the desired product.

Scientific Research Applications

[5-Amino-1-(4-fluorophenyl)pyrazol-3-yl]-pyrrolidin-1-ylmethanone has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to possess various biological activities, including anti-inflammatory, antitumor, and antiviral properties.